Cas no 1807259-90-0 (Ethyl 4-cyano-2-ethyl-3-methylphenylacetate)

• Product Name: Ethyl 4-cyano-2-ethyl-3-methylphenylacetate
• CAS No: 1807259-90-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5010050
• Update Time: 2025-05-20

Ethyl 4-cyano-2-ethyl-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-ethyl-3-methylphenylacetate

• Inchi： 1S/C14H17NO2/c1-4-13-10(3)12(9-15)7-6-11(13)8-14(16)17-5-2/h6-7H,4-5,8H2,1-3H3
• InChI Key： MWOAYVKARKFYAW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C#N)=C(C)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Ethyl 4-cyano-2-ethyl-3-methylphenylacetate

Ethyl 4-cyano-2-ethyl-3-methylphenylacetate (CAS No. 1807259-90-0): An Overview of a Versatile Compound in Modern Chemistry

Ethyl 4-cyano-2-ethyl-3-methylphenylacetate (CAS No. 1807259-90-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct chemical structure, offers a wide range of applications due to its functional groups and physical properties. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Ethyl 4-cyano-2-ethyl-3-methylphenylacetate.

Chemical Structure and Properties

Ethyl 4-cyano-2-ethyl-3-methylphenylacetate is an ester derivative with the molecular formula C₁₅H₁₇NO₂. The compound features a cyano group (-CN), an ethyl group (-C₂H₅), and a methyl group (-CH₃) attached to a phenyl ring, which is further substituted with an acetate ester group. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations.

The cyano group is particularly noteworthy for its ability to participate in nucleophilic addition reactions, making Ethyl 4-cyano-2-ethyl-3-methylphenylacetate a valuable intermediate in the synthesis of more complex organic molecules. Additionally, the ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, which can then undergo further reactions such as amidation or esterification.

Synthesis Methods

The synthesis of Ethyl 4-cyano-2-ethyl-3-methylphenylacetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-cyano-2-ethyl-3-methylbenzaldehyde with ethyl acetate in the presence of a suitable catalyst. This reaction typically proceeds via a Claisen condensation mechanism, yielding the desired product with high purity and yield.

An alternative approach involves the reaction of 4-cyanophenylacetic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method is advantageous due to its simplicity and scalability, making it suitable for large-scale production processes.

Applications in Pharmaceutical Research

Ethyl 4-cyano-2-ethyl-3-methylphenylacetate has shown promise in pharmaceutical research due to its potential as a building block for drug discovery. The cyano group can be converted into various functional groups such as amides, thiols, and alcohols, which are essential for the development of bioactive molecules. Recent studies have explored the use of this compound in the synthesis of novel anti-inflammatory agents and anticancer drugs.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives from Ethyl 4-cyano-2-ethyl-3-methylphenylacetate and evaluated their biological activities. The results demonstrated that several derivatives exhibited potent anti-inflammatory properties, suggesting their potential as therapeutic agents for inflammatory diseases.

Potential Applications in Materials Science

Beyond pharmaceutical research, Ethyl 4-cyano-2-ethyl-3-methylphenylacetate has also found applications in materials science. The unique combination of functional groups in this compound makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have used this compound as a monomer in polymerization reactions to create polymers with enhanced mechanical strength and thermal stability.

In another study published in Macromolecules, scientists synthesized a copolymer using Ethyl 4-cyano-2-ethyl-3-methylphenylacetate and other monomers. The resulting copolymer exhibited excellent solubility and processability, making it suitable for use in coatings and adhesives.

Safety Considerations and Handling

In case of accidental exposure, immediate action should be taken to rinse the affected area with water and seek medical attention if necessary. Additionally, proper disposal methods should be followed to prevent environmental contamination.

Conclusion

Ethyl 4-cyano-2-ethyl-3-methylphenylacetate (CAS No. 1807259-90-0) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and functional groups make it an attractive candidate for various chemical transformations and material synthesis processes. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.